Cas no 5655-17-4 (3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide)

• Product Name: 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide
• CAS No: 5655-17-4
• MF: C₂₆H₅₄NO₇P
• MW: 523.683229923248
• CID: 374656
• PubChem ID: 86556
• Update Time: 2025-04-19

3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide
• 1-Stearoyllysophosphatidylcholine
• 2-Hydroxy-3-(stearoyloxy)propyl 2-(trimethylammonio)ethyl phospha te
• STEAROYL Α-LYSOLECITHIN
• 1-Octadecanoyl-3-glycerophosphorylcholine
• 1-Stearoyl-2-lysophosphatidylcholine
• 1-Stearoyl-3-glycerylphosphorylcholine
• 1-Stearoylglycero-3-phosphorylcholine
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (?à)-
• Choline, hydroxide,dihydrogen phosphate, inner salt, 3-ester with 1-monostearin, DL- (8CI)
• Stearoyl lysolecithin
• Stearoyl lysopho
• EINECS 241-397-2
• LPC 18:0
• (2-hydroxy-3-octadecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
• 1-Stearoyl-2-lyso-sn-glycero-3-PC
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, hydroxide,inner salt, 4-oxide
• 5655-17-4
• 1-Stearoyl-2-hydroxy-sn-glycero-3-PC
• FT-0608305
• Stearoyl alpha-lysolecithin
• DTXSID80938413
• 2-Hydroxy-3-(octadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• 17364-19-1
• J-012578
• MFCD00050427
• Choline, hydroxide, dihydrogen phosphate, inner salt, 3-ester with 1-monostearin
• BCP32170
• NS00073992
• 1-Stearoyl-sn-glycero-3-phosphocholine;L-A-lysophosphatidylcholine,stearoyl
• SCHEMBL8530885
• 2-Lysophosphatidylcholine
• SY073905
• PD026710
• Choline, phosphate, 3-ester with 1-monostearin
• (1)-(7-Hydroxy-4-oxido-10-oxo-3,5,9-trioxa-4-phosphaheptacosyl)trimethylammonium 4-oxide

• Inchi： 1S/C26H54NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-26(29)32-23-25(28)24-34-35(30,31)33-22-21-27(2,3)4/h25,28H,5-24H2,1-4H3
• InChI Key： IHNKQIMGVNPMTC-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCCCC)=O)O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 523.364
• Monoisotopic Mass: 523.364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 26
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 114.93000
• LogP: 6.43000